Cas no 68212-26-0 (5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol)

5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol structure

68212-26-0 structure

Product Name:5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol

CAS No:68212-26-0

MF:C₁₅H₁₂ClN₃OS

MW:317.793280601501

CID:505987

PubChem ID:764370

Update Time:2025-04-19

5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,5-[(4-chlorophenoxy)methyl]-2,4-dihydro-4-phenyl-
- 5-[(4-CHLOROPHENOXY)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
- 5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol
- SCHEMBL5426838
- 5-(4-chlorophenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
- EN300-08294
- AB00094980-01
- BDBM114563
- NSC699747
- cid_764370
- 5-((4-Chlorophenoxy)methyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- Z56276716
- 5-(4-CHLORO-PHENOXYMETHYL)-4-PHENYL-4H-(1,2,4)TRIAZOLE-3-THIOL
- WL-134988
- NCI60_035711
- SMR000517016
- CS-0221076
- 5-(4-Chloro-phenoxymethyl)-4-phenyl-4H-[1,2,4]triazole-3-thiol
- 5-((4-Chlorophenoxy)methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
- UPCMLD0ENAT0518-0736:001
- SR-01000418110-1
- 3-[(4-chlorophenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
- AE-641/02564025
- AKOS000268496
- CHEMBL1374616
- SR-01000418110
- Oprea1_491820
- MLS001202851
- 5-[(4-chlorophenoxy)methyl]-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 68212-26-0
- 3-[(4-chloranylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
- 5-[4'-(chlorophenoxy)methyl]-4-phenyl-4h-1,2,4-triazol-3-thiol
- CCG-15994
- HMS2813K14
- AKOS024289290
- NSC-699747
- MDL： MFCD01408777
- Inchi： 1S/C15H12ClN3OS/c16-11-6-8-13(9-7-11)20-10-14-17-18-15(21)19(14)12-4-2-1-3-5-12/h1-9H,10H2,(H,18,21)
- InChI Key： QWCCPFNBTXBJLC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OCC1=NNC(N1C1C=CC=CC=1)=S

Computed Properties

Exact Mass: 317.039
Monoisotopic Mass: 317.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 69Å²

Experimental Properties

Density: 1.36
Boiling Point: 441.9°Cat760mmHg
Flash Point: 221.1°C
Refractive Index: 1.672

5-(4-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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